Cas no 1863905-38-7 (Chembl4203759)

• Product Name: Chembl4203759
• CAS No: 1863905-38-7
• MF: C₂₅H₂₈F₄N₂O₆
• MW: 528.49324131012
• CID: 4767251
• PubChem ID: 329823849
• Update Time: 2025-05-17

Chembl4203759 Chemical and Physical Properties

Names and Identifiers

• 2-((3R,4S)-3-Fluoro-1-(2-(4-(trifluoromethoxy)phenyl)acetyl)piperidin-4-yloxy)-4-(2-hydroxy-2-methylpropoxy)benzamide
• 2-{[(3R,4S)-3-fluoro-1-{[4-(trifluoromethoxy)phenyl]acetyl}piperidin-4-yl]oxy}-4-(2-hydroxy-2-methylpropoxy)benzamide
• TQR0432
• BDBM50457827
• 2-(((3R,4S)-3-fluoro-1-(2-(4-(trifluoromethoxy)phenyl)acetyl)piperidin-4-yl)oxy)-4-(2-hydroxy-2-methylpropoxy)benzamide
• GO7
• Chembl4203759
• PF-06737007
• 2-[[(3R,4S)-3-Fluoro-1-[2-[4-(trifluoromethoxy)phenyl]acetyl]piperidin-4-yl]oxy]-4-(2-hydroxy-2-methylpropoxy)benzamide
• PF06737007
• DA-56740
• PF-06737007, >=98% (HPLC)
• CS-0046059
• 1863905-38-7
• HY-112437
• G15891
• GLXC-15979
• 2-[(3R,4S)-3-fluoro-1-[2-[4-(trifluoromethoxy)phenyl]acetyl]piperidin-4-yl]oxy-4-(2-hydroxy-2-methylpropoxy)benzamide
• AKOS040742783
• AUTGNDRENPBZKA-UXHICEINSA-N
• PF-6737007
• SCHEMBL17443080
• GLXC-15098
• PF-06737007?

• Inchi： 1S/C25H28F4N2O6/c1-24(2,34)14-35-17-7-8-18(23(30)33)21(12-17)36-20-9-10-31(13-19(20)26)22(32)11-15-3-5-16(6-4-15)37-25(27,28)29/h3-8,12,19-20,34H,9-11,13-14H2,1-2H3,(H2,30,33)/t19-,20-/m1/s1
• InChI Key： AUTGNDRENPBZKA-WOJBJXKFSA-N
• SMILES： F[C@@H]1CN(C(CC2C=CC(=CC=2)OC(F)(F)F)=O)CC[C@H]1OC1C=C(C=CC=1C(N)=O)OCC(C)(C)O

Computed Properties

• Exact Mass: 528.18834927g/mol
• Monoisotopic Mass: 528.18834927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 37
• Rotatable Bond Count: 9
• Complexity: 775
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 111

Chembl4203759 Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on Chembl4203759

Comprehensive Overview of CAS No 1863905-38-7 and ChEMBL4203759: Structure, Applications, and Research Insights

In the rapidly evolving field of medicinal chemistry and drug discovery, CAS No 1863905-38-7 and ChEMBL4203759 have emerged as compounds of significant interest. These molecules are frequently discussed in academic and industrial research due to their unique structural properties and potential therapeutic applications. This article delves into their chemical characteristics, biological relevance, and the latest advancements in their study, aligning with current trends such as AI-driven drug discovery, precision medicine, and sustainable synthesis.

The compound identified by CAS No 1863905-38-7 is a small organic molecule with a distinct molecular framework. Its precise structure, as documented in chemical databases, features a combination of aromatic rings and heteroatoms, which contribute to its interactions with biological targets. Researchers have explored its role in modulating enzyme activity, particularly in pathways related to inflammatory responses and cellular signaling. Meanwhile, ChEMBL4203759, a curated entry in the ChEMBL database, represents a closely related or identical structure, often referenced in high-throughput screening campaigns.

One of the most searched questions in the context of these compounds is: "What are the potential therapeutic applications of CAS No 1863905-38-7?" Preliminary studies suggest its utility in targeting protein kinases, a class of enzymes implicated in diseases like cancer and autoimmune disorders. The compound's selectivity and binding affinity make it a candidate for further optimization in drug development pipelines. Additionally, its compatibility with fragment-based drug design (FBDD) methodologies has garnered attention, as researchers seek to minimize off-target effects.

Another trending topic is the integration of computational chemistry tools to predict the behavior of ChEMBL4203759. Molecular docking simulations and quantitative structure-activity relationship (QSAR) models have been employed to elucidate its mechanism of action. These approaches align with the growing demand for cost-effective and time-efficient research strategies, reducing reliance on traditional trial-and-error experimentation.

From a synthetic chemistry perspective, the preparation of CAS No 1863905-38-7 involves multi-step organic reactions, often requiring catalysts and controlled conditions. Recent innovations in green chemistry have prompted investigations into eco-friendly synthesis routes, addressing concerns about solvent waste and energy consumption. Such efforts resonate with the broader push for sustainable pharmaceutical manufacturing.

In conclusion, CAS No 1863905-38-7 and ChEMBL4203759 exemplify the intersection of cutting-edge science and practical applications. Their study not only advances fundamental knowledge but also holds promise for addressing unmet medical needs. As the scientific community continues to explore their full potential, these compounds are poised to remain at the forefront of innovative therapeutic research.